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Compound of Interest

Compound Name: 2-Amino-4-cyanopyridine

A Comprehensive Technical Guide to 2-Amino-4-
cyanopyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of 2-Amino-4-cyanopyridine, a pivotal
heterocyclic intermediate in the pharmaceutical and fine chemical industries. This document
consolidates essential information including its chemical identity, physicochemical properties,
synthesis methodologies, and significant applications in drug discovery and development.
Special focus is given to its roles as a metabotropic glutamate receptor 2 (mGIluR2) antagonist
for central nervous system (CNS) disorders and as a scaffold for the development of novel
anticancer agents targeting critical signaling pathways. Detailed experimental protocols and
guantitative biological data are presented to support researchers in their laboratory work and
strategic decision-making.

Chemical Identity and Physicochemical Properties

2-Amino-4-cyanopyridine, also known as 2-aminoisonicotinonitrile, is a substituted pyridine
derivative with significant utility as a building block in organic synthesis.[1][2]
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Property Value Reference(s)
CAS Number 42182-27-4 [3]
Molecular Formula CeHsN3 [3]
Molecular Weight 119.12 g/mol
Cream to yellow to brown
Appearance ] ) [3]
crystalline powder or solid
Melting Point 146-156 °C [3]
Boiling Point 297.7+20.0 °C (Predicted) [4]
Density 1.23+0.1 g/cm3 (Predicted) [5]
Solubility Slightly soluble in water [2]
pKa 3.9310.11 (Predicted) [5]
GEEAYLFEIFIFGP-
InChl Key [3]
UHFFFAOYSA-N
SMILES NC1=NC=CC(C#N)=C1 [3]

Synthesis of 2-Amino-4-cyanopyridine

Several synthetic routes to 2-Amino-4-cyanopyridine have been reported, offering flexibility

based on available starting materials and reaction conditions.

Experimental Protocols

Method 1: Reduction of 2-Nitro-4-cyanopyridine

This method involves the reduction of a nitro group to an amine using reduced iron powder.[6]

o Materials:

o Reduced iron powder (8.54 g, 0.15 mol)

o Acetic acid (1.1 mL, 0.02 mol)

© 2025 BenchChem. All rights reserved.

2/11

Tech Support


https://www.thermofisher.com/order/catalog/product/L19841.14
https://www.thermofisher.com/order/catalog/product/L19841.14
https://www.thermofisher.com/order/catalog/product/L19841.14
https://www.thermofisher.com/order/catalog/product/L19841.14
https://m.chemicalbook.com/ProductChemicalPropertiesCB8402839_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8402839.aspx
https://labsolu.ca/product/2-amino-4-cyanopyridine/
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8402839.aspx
https://www.thermofisher.com/order/catalog/product/L19841.14
https://www.thermofisher.com/order/catalog/product/L19841.14
https://www.benchchem.com/product/b024417?utm_src=pdf-body
https://www.benchchem.com/product/b024417?utm_src=pdf-body
https://wap.guidechem.com/question/how-can-2-amino-4-cyanopyridin-id126957.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o 2-Nitro-4-cyanopyridine (10.9 g, 0.06 mol)
o Water (100 mL)

o Antioxidant (e.g., sodium sulfite, 0.2 g)

e Procedure:

o In a 250 mL four-necked reaction flask, combine the reduced iron powder, acetic acid, and
water.

o Heat the mixture to reflux for 15 minutes.

o Cool the mixture to 85°C and slowly add 2-nitro-4-cyanopyridine. The reaction is
exothermic.

o After the addition is complete, heat the mixture to reflux for 1 hour.

o Cool the reaction to room temperature and filter to remove the iron residue.
o Wash the residue with water and combine the filtrates.

o Add the antioxidant to the combined filtrate.

o Evaporate the solvent under reduced pressure to obtain the crude product.

o The crude product can be further purified by recrystallization to yield a white powder of 2-
Amino-4-cyanopyridine.[6]

Method 2: Ammonolysis of 2-Chloro-4-cyanopyridine
This protocol describes the displacement of a chloro substituent with ammonia.[6]
e Materials:

o 2-Chloro-4-cyanopyridine

o Anhydrous ethanol
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Ammonia

[e]

Deionized water

o

[¢]

Solid sodium hydroxide

[¢]

Isopropanol

e Procedure:

o In a 500 mL round-bottom flask, dissolve 2-chloro-4-cyanopyridine in anhydrous ethanol
and saturate the solution with ammonia.

o Stir the reaction mixture at 60°C for 24 hours. The mixture will gradually turn orange-
yellow.

o Remove excess ammonia and ethanol by rotary evaporation at approximately 35-40°C.
o Add anhydrous ethanol to the residue and cool to -18°C to precipitate ammonium chloride.
o Filter the solid and wash it with anhydrous ethanol three times.

o Combine the filtrates and evaporate the solvent to yield 2-Amino-4-cyanopyridine
hydrochloride.[6]

o Dissolve the hydrochloride salt in deionized water and adjust the pH to approximately 11
with solid sodium hydroxide.

o Extract the agueous solution with isopropanol three times.

o Combine the organic layers and evaporate the isopropanol at 40°C to obtain 2-Amino-4-
cyanopyridine.[6]

Applications in Drug Development

2-Amino-4-cyanopyridine serves as a crucial scaffold in the development of therapeutics for a
range of diseases, from CNS disorders to cancer.
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Central Nervous System Disorders: mGIuR2 Antagonism

2-Amino-4-cyanopyridine has been identified as a metabotropic glutamate receptor 2
(mGIuR2) antagonist.[3][7] mMGIuR2s are presynaptic autoreceptors that inhibit glutamate
release.[8] Negative allosteric modulators (NAMs) of mGluR2 can enhance glutamatergic
transmission, a mechanism that is being explored for the treatment of cognitive deficits and
depression.[8][9]
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mMGIuR2 Negative Allosteric Modulation by 2-Amino-4-cyanopyridine.

Anticancer Activity

The cyanopyridine scaffold is present in several potent anticancer agents. Derivatives of 2-
aminopyridine have shown promise in inhibiting key signaling pathways implicated in cancer
progression, such as the STAT3 and FOXA2 pathways.

The Signal Transducer and Activator of Transcription 3 (STAT3) is a transcription factor that is
often constitutively activated in many cancers, promoting cell proliferation, survival, and
angiogenesis. Inhibition of STAT3 phosphorylation is a key strategy in cancer therapy.
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Inhibition of the JAKISTAT3 Signaling Pathway.
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Forkhead box protein A2 (FOXAZ2) is a pioneer transcription factor with complex roles in
different cancers. In some contexts, its downregulation is associated with cancer progression
and metastasis. Certain aminopyridine derivatives have been shown to modulate FOXA2

expression.
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Modulation of the FOXA2 Signaling Pathway in Cancer.
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Biological Activity of Cyanopyridine Derivatives

While specific ICso or Ki values for 2-Amino-4-cyanopyridine are not extensively reported in
the public domain, studies on structurally related 2-amino-3-cyanopyridine and other
cyanopyridine derivatives demonstrate the potent biological activity of this class of compounds.

Compound o .
Target Activity Cell Line(s) Reference(s)
Class
Nopinone-based
, _ ICs0: 23.78 - A549, MKN45,

2-amino-3- Anticancer [10]

o 67.61 uM MCF7
cyanopyridines
3-

o _ ICs0: 1.39 - 1.77
Cyanopyridinone  Anticancer M MCF-7 [11]
derivatives H

3-Cyanopyridine Pim-1 Kinase

oo . ICs0: 0.46 M - [12]
derivatives Inhibitor
3-Cyanopyridine ) ICs0: 1.69 - 1.89

o Anticancer MCF-7 [13]
derivatives UM

Toxicology and Safety

2-Amino-4-cyanopyridine is classified as toxic if swallowed, in contact with skin, or if inhaled,
and it causes serious eye irritation. Appropriate personal protective equipment (PPE), including
gloves, protective clothing, and eye/face protection, should be worn when handling this
compound. Work should be conducted in a well-ventilated area or under a fume hood. The
toxicological properties have not been fully investigated.

Conclusion

2-Amino-4-cyanopyridine is a versatile and valuable building block for the synthesis of
complex heterocyclic compounds with significant pharmacological activities. Its role as a
scaffold for mGluR2 antagonists and various anticancer agents highlights its importance in
modern drug discovery. The synthetic methodologies presented provide a solid foundation for
its preparation, while the outlined biological activities and signaling pathways offer a rationale
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for its use in developing novel therapeutics. Further research into the pharmacokinetics,
specific biological targets, and safety profile of 2-Amino-4-cyanopyridine and its derivatives is
warranted to fully exploit its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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amino-4-cyanopyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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